Cas no 1219964-50-7 (3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride
• CAS No: 1219964-50-7
• MF: C₁₂H₁₇BrClNO
• MW: 306.626481771469
• CID: 4687308
• Update Time: 2025-05-25

3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-Bromobenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-{[(4-Bromobenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-(((4-Bromobenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-{[(4-bromophenyl)methoxy]methyl}pyrrolidine hydrochloride
• 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride

• Inchi： 1S/C12H16BrNO.ClH/c13-12-3-1-10(2-4-12)8-15-9-11-5-6-14-7-11;/h1-4,11,14H,5-9H2;1H
• InChI Key： CDHGZCUTYTXCNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride

Latest Research Briefing on 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS: 1219964-50-7)

In recent years, the compound 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS: 1219964-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and bromobenzyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a deeper understanding of its role in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, suggesting its suitability for further preclinical testing.

Pharmacological investigations have revealed that 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for dopamine and serotonin receptors, indicating potential applications in neurological disorders such as Parkinson's disease and depression. Furthermore, molecular docking studies provided insights into the binding interactions between the compound and its target receptors, offering a structural basis for future drug design efforts.

Another significant area of research involves the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggested that the compound induces apoptosis through the activation of intrinsic pathways, making it a promising candidate for further development in oncology.

Despite these promising findings, challenges remain in the clinical translation of 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies, paving the way for future therapeutic applications.

In conclusion, 3-{(4-Bromobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS: 1219964-50-7) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on addressing the current limitations and exploring its full potential in drug discovery and development.